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Compound of Interest

Compound Name: N-(phenylsulfonyl)valine

Cat. No.: B229854

Get Quote

Introduction
N-(phenylsulfonyl)valine is a derivative of the essential amino acid L-valine, characterized by

the attachment of a phenylsulfonyl group to the alpha-amino group. This modification imparts

unique physicochemical properties to the valine scaffold, making it a molecule of significant

interest to researchers, particularly in the fields of medicinal chemistry and drug development.

The incorporation of the sulfonamide moiety can influence the molecule's polarity, hydrogen

bonding capabilities, and metabolic stability, offering a versatile building block for the design of

novel therapeutic agents.[1] This technical guide provides a comprehensive overview of N-
(phenylsulfonyl)valine, including its chemical properties, a detailed synthetic protocol, and its

potential applications in scientific research.

Chemical Properties and Characterization
N-(phenylsulfonyl)valine, also known as N-benzenesulfonyl-L-valine, possesses a defined

chemical structure that dictates its physical and chemical behavior. A summary of its key

properties is presented in the table below.
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Property Value Source

Chemical Formula C₁₁H₁₅NO₄S Calculated

Molecular Weight 257.31 g/mol Calculated

IUPAC Name

(2S)-3-methyl-2-

(phenylsulfonamido)butanoic

acid

PubChem CID: 6852146 (for a

related compound)[1]

Appearance
Expected to be a white to off-

white solid

General observation for similar

compounds

Solubility

Expected to be soluble in

organic solvents like

dichloromethane, and in

aqueous base.

Inferred from synthesis

protocols of related

compounds[2]

Spectroscopic Data:

While specific experimental spectra for N-(phenylsulfonyl)valine are not readily available in

public databases, the expected NMR and IR data can be predicted based on the analysis of its

structural components and data from analogous compounds.

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the phenyl

group (aromatic region, ~7.5-7.9 ppm), the alpha-proton of the valine backbone, the methine

proton of the isopropyl group, and the two diastereotopic methyl protons of the isopropyl

group.

¹³C NMR: The carbon NMR spectrum would display distinct peaks for the carbons of the

phenyl ring, the carbonyl carbon of the carboxylic acid, the alpha-carbon of the valine moiety,

and the carbons of the isopropyl side chain.

IR Spectroscopy: The infrared spectrum should exhibit characteristic absorption bands for

the N-H stretch of the sulfonamide, the S=O stretches (symmetric and asymmetric) of the

sulfonyl group, the C=O stretch of the carboxylic acid, and the aromatic C-H and C=C

stretches of the phenyl group.
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Synthesis of N-(phenylsulfonyl)valine
The synthesis of N-(phenylsulfonyl)valine can be readily achieved through the nucleophilic

substitution of benzenesulfonyl chloride with the amino group of L-valine. A standard and

effective method is the Schotten-Baumann reaction, which is performed under basic conditions

to facilitate the reaction and neutralize the hydrochloric acid byproduct.[2]

Synthetic Workflow

L-Valine

Schotten-Baumann Reaction
(DCM/Water, 0°C to RT)Benzenesulfonyl Chloride

NaOH (aq)

Acidification (HCl) N-(phenylsulfonyl)valine

Click to download full resolution via product page

Caption: Synthetic workflow for N-(phenylsulfonyl)valine.

Experimental Protocol
Materials and Equipment:

L-Valine

Benzenesulfonyl chloride

Sodium hydroxide (NaOH)

Hydrochloric acid (HCl), concentrated

Dichloromethane (DCM)

Deionized water
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Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Büchner funnel and filter paper

Rotary evaporator

Standard laboratory glassware

Procedure:

Dissolution of L-Valine: In a round-bottom flask, dissolve L-valine (1 equivalent) in an

aqueous solution of sodium hydroxide (2 equivalents). Stir the mixture until the L-valine is

completely dissolved. Cool the solution to 0-5 °C in an ice bath.

Preparation of Benzenesulfonyl Chloride Solution: In a separate beaker, dissolve

benzenesulfonyl chloride (1.1 equivalents) in dichloromethane.

Reaction: Slowly add the benzenesulfonyl chloride solution to the cooled L-valine solution

dropwise with vigorous stirring. Maintain the temperature of the reaction mixture between 0-5

°C during the addition.

Reaction Progression: After the addition is complete, allow the reaction mixture to warm to

room temperature and continue stirring for 2-4 hours. Monitor the reaction progress by thin-

layer chromatography (TLC).

Work-up: Once the reaction is complete, transfer the mixture to a separatory funnel.

Separate the organic and aqueous layers.

Acidification: Cool the aqueous layer in an ice bath and acidify it to a pH of approximately 2

by the slow addition of concentrated hydrochloric acid. A white precipitate of N-
(phenylsulfonyl)valine should form.
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Isolation and Purification: Collect the precipitate by vacuum filtration using a Büchner funnel.

Wash the solid with cold deionized water to remove any remaining salts. The crude product

can be further purified by recrystallization from an appropriate solvent system (e.g.,

ethanol/water) to yield the pure product.

Drying: Dry the purified N-(phenylsulfonyl)valine under vacuum to remove any residual

solvent.

Applications in Research and Drug Development
N-sulfonylated amino acids, such as N-(phenylsulfonyl)valine, are valuable scaffolds in

medicinal chemistry due to their unique structural and electronic properties. The phenylsulfonyl

group can significantly impact the biological activity and pharmacokinetic profile of the parent

amino acid.

Enzyme Inhibition: The sulfonamide moiety can act as a transition-state analog inhibitor for

certain enzymes, particularly proteases. The tetrahedral geometry of the sulfur atom can

mimic the tetrahedral intermediate of peptide bond hydrolysis.

Receptor Binding: The phenylsulfonyl group can participate in various non-covalent

interactions with biological targets, including hydrogen bonding (as an acceptor) and

hydrophobic interactions, thereby enhancing binding affinity and selectivity.

Improved Metabolic Stability: The sulfonamide bond is generally more resistant to enzymatic

cleavage than a standard amide bond, which can lead to improved metabolic stability and a

longer in vivo half-life of drug candidates.

Bioisosteric Replacement: The N-acyl sulfonamide group can serve as a bioisostere for a

carboxylic acid group, offering a similar acidic pKa while potentially improving cell

permeability and other pharmacokinetic properties.

Chiral Building Block: As a derivative of a natural amino acid, N-(phenylsulfonyl)valine is a

chiral molecule. This inherent chirality is crucial in drug design, as biological systems often

exhibit stereospecific interactions. It can be used as a starting material for the synthesis of

more complex chiral molecules.
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The derivatization of L-valine with a phenylsulfonyl group provides a versatile platform for the

development of new chemical entities with potential therapeutic applications across various

disease areas. Further research into the biological activities of N-(phenylsulfonyl)valine and

its derivatives is warranted to fully explore its potential in drug discovery.
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Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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